Morpholino(1,2,2,4-tetramethyl-1,2,3,4-tetrahydro-6-quinolinyl)methanethione

• Molecular Formula: C18H26N2OS
• Molecular Weight: 318.5 g/mol
• IUPAC Name: morpholin-4-yl-(1,2,2,4-tetramethyl-3,4-dihydroquinolin-6-yl)methanethione
• InChI: InChI=1S/C18H26N2OS/c1-13-12-18(2,3)19(4)16-6-5-14(11-15(13)16)17(22)20-7-9-21-10-8-20/h5-6,11,13H,7-10,12H2,1-4H3
• InChI Key: HTTWGHGONNZAEL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N(C2=C1C=C(C=C2)C(=S)N3CCOCC3)C)(C)C

Description

Morpholino(1,2,2,4-tetramethyl-1,2,3,4-tetrahydro-6-quinolinyl)methanethione is a complex organic compound that features a morpholine ring fused with a quinoline derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Morpholino(1,2,2,4-tetramethyl-1,2,3,4-tetrahydro-6-quinolinyl)methanethione typically involves the following steps:

Formation of the Quinoline Derivative: The quinoline derivative can be synthesized through a series of reactions starting from aniline and acetone, followed by cyclization and methylation.

Introduction of the Morpholine Ring: The morpholine ring is introduced through a nucleophilic substitution reaction involving a suitable morpholine precursor and the quinoline derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction time.

Chemical Reactions Analysis

Types of Reactions

Morpholino(1,2,2,4-tetramethyl-1,2,3,4-tetrahydro-6-quinolinyl)methanethione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous conditions to prevent hydrolysis.

Substitution: Various nucleophiles or electrophiles; reactions can be carried out in polar or non-polar solvents depending on the nature of the substituents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines.

Scientific Research Applications

Morpholino(1,2,2,4-tetramethyl-1,2,3,4-tetrahydro-6-quinolinyl)methanethione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Morpholino(1,2,2,4-tetramethyl-1,2,3,4-tetrahydro-6-quinolinyl)methanethione involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting or activating enzymes involved in key biological processes.

Interacting with DNA/RNA: Modulating gene expression or interfering with viral replication.

Modulating Receptor Activity: Acting as an agonist or antagonist at specific receptors, thereby influencing cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Morpholine: A simpler analog with a similar morpholine ring structure but lacking the quinoline derivative.

Quinoline Derivatives: Compounds with a quinoline core but different substituents, such as 1,2,3,4-tetrahydroquinoline.

Thioethers: Compounds containing a sulfur atom bonded to two carbon atoms, similar to the methanethione group.

Uniqueness

Morpholino(1,2,2,4-tetramethyl-1,2,3,4-tetrahydro-6-quinolinyl)methanethione is unique due to its combination of a morpholine ring, a quinoline derivative, and a methanethione group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.